Cas no 1805024-14-9 (2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid)

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid is a fluorinated pyridine derivative with a reactive bromomethyl group and an acetic acid moiety, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and trifluoromethoxy substituents enhances its electron-withdrawing properties, which can be leveraged in the development of pharmaceuticals, agrochemicals, and specialty materials. The bromomethyl group offers a functional handle for further derivatization, enabling nucleophilic substitution or cross-coupling reactions. Its structural features make it particularly valuable for designing bioactive compounds with improved metabolic stability and lipophilicity. This compound is suitable for applications requiring precise fluorination patterns and selective reactivity.

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid structure

1805024-14-9 structure

Product Name:2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid

CAS No:1805024-14-9

MF:C₁₀H₇BrF₅NO₃

MW:364.063499689102

CID:4844143

Update Time:2025-05-22

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid
- Inchi： 1S/C10H7BrF5NO3/c11-3-6-8(20-10(14,15)16)4(2-7(18)19)1-5(17-6)9(12)13/h1,9H,2-3H2,(H,18,19)
- InChI Key： IFTQCWZXUUDUHP-UHFFFAOYSA-N
- SMILES： BrCC1C(=C(C=C(C(F)F)N=1)CC(=O)O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 341
XLogP3: 2.7
Topological Polar Surface Area: 59.4

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081099-1g	2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid	1805024-14-9	97%	1g	$1,445.30	2022-04-01

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Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic Acid: A Comprehensive Overview

2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid, identified by the CAS number 1805024-14-9, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with bromomethyl, difluoromethyl, trifluoromethoxy, and acetic acid groups, making it a complex yet intriguing molecule for research and development.

The synthesis of 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid involves advanced organic chemistry techniques, including multi-step synthesis and precise substitution reactions. Recent studies have highlighted the importance of fluorinated substituents in enhancing the stability and bioavailability of such compounds. The trifluoromethoxy group, in particular, contributes to the molecule's lipophilicity and resistance to metabolic degradation, making it a promising candidate for drug design.

One of the most notable applications of this compound is in the field of agrochemicals. Researchers have explored its potential as a herbicide or fungicide due to its ability to inhibit key enzymes in plant pathogens. According to a study published in Journal of Agricultural and Food Chemistry, the compound exhibits selective toxicity against certain agricultural pests without significantly affecting non-target species. This makes it a valuable asset in sustainable agriculture practices.

In the pharmaceutical industry, 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid has shown promise as a lead compound for developing new drugs targeting various diseases. Its unique structure allows for interactions with specific protein receptors, potentially leading to treatments for conditions such as cancer, inflammation, and infectious diseases. A recent breakthrough in medicinal chemistry demonstrated that this compound can modulate the activity of kinases involved in cellular signaling pathways, opening new avenues for therapeutic interventions.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize eco-friendly solutions, understanding the biodegradation pathways and ecological effects of CAS No. 1805024-14-9 is essential. Studies conducted by environmental scientists suggest that while the compound is stable under standard conditions, it can undergo microbial degradation under specific environmental conditions, reducing its persistence in ecosystems.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805024-14-9) represents a cutting-edge molecule with diverse applications across multiple industries. Its complex structure and functional groups provide a foundation for innovative research and development. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping future technologies and therapies.